Cas no 117-82-8 (Bis(2-methoxyethyl) phthalate)

• Product Name: Bis(2-methoxyethyl) phthalate
• CAS No: 117-82-8
• MF: C₁₄H₁₈O₆
• MW: 282.289124965668
• MDL: MFCD00042842
• CID: 35852
• PubChem ID: 87575080
• Update Time: 2025-05-20

Bis(2-methoxyethyl) phthalate Chemical and Physical Properties

Names and Identifiers

• Bis(2-methoxyethyl) phthalate
• di(methylglycol) phthalate
• Dimethoxyethyl Phthlate
• Dimethoxyethyl Phthalate
• Bis(methylglycol) phthalate
• PHTHALIC ACID, BIS-METHYLGLYCOL ESTER
• PHTHALIC ACID BIS(2-METHOXYETHYL) ESTER
• 1,2-Benzenedicarboxylic acid, bi(2-methoxyethyl) ester
• 2-Methoxyethyl phthalate
• ai3-01366(usda)
• Bis(methoxyethyl) phthalate
• Bis(2-methoxyethyl)phthalate Solution
• bis(2-methoxyethyl) benzene-1,2-dicarboxylate
• 1,2-Benzenedicarboxylic acid bis(2-methoxyethyl) ester
• DMEP
• methox
• Reomol P
• phthalate
• kodaflexdmep
• kesscoflexmcp
• Bismethylglycol
• Phthalic acid bis(2-methoxyethyl)ester
• Kodaflex DMEP
• Kesscoflex MCP
• 2-methoxyethylphthalate
• Di(2-methoxyethyl)phthalate
• Methyl glycol phthalate
• Dimethylglycol phthalate
• Di(2-methoxyethyl) phthalate
• Dimethoxy ethyl phthalate
• Phthalic acid, di(methoxyethyl) ester
• Phthalic acid, bis(2-methoxyethyl) ester
• Dimethyl cellosolve phthalate
• 1,2-Benzenedicarboxylic acid, bis(2-methoxyethyl) ester
• bis(methoxyethy
• Bis(methylglycol) phthalate, analytical standard
• NCGC00090803-02
• AI3-01366 (USDA)
• Benzenedicarboxylic acid, bis(2-methoxyethyl) ester
• 68W8XUO221
• J-003671
• NSC2147
• AKOS015888206
• Bis (methylglycol) phthalate
• P0965
• Di-(2-Methoxyethyl) ester kyseliny ftalove [Czech]
• 1, bis(2-methoxyethyl) ester
• SCHEMBL186285
• 4-09-00-03241 (Beilstein Handbook Reference)
• NSC-2147
• DTXCID805094
• Q15632774
• Di-(2-Methoxyethyl) ester kyseliny ftalove
• Di-(2-methoxyethyl)phthalate
• 1,2-Benzenedicarboxylic acid, 1,2-bis(2-methoxyethyl) ester
• CHEMBL1302251
• HSUIVCLOAAJSRE-UHFFFAOYSA-N
• MFCD00042842
• Bis(methylglycol) phthalate, technical, >=90% (GC)
• CAS-117-82-8
• NCGC00259406-01
• NCGC00256966-01
• HSDB 5016
• Phthalic acid, di(2-methoxyethyl)ester
• NS00015576
• EINECS 204-212-6
• WLN: 1O2OVR BVO2O1
• UNII-68W8XUO221
• NCGC00090803-01
• AI3-01366
• DTXSID8025094
• Methoxy ethyl phthalate
• Tox21_303033
• di(Methoxyethyl)phthalate
• Tox21_201857
• Di-(2-methoxyethyl)ester kyseliny ftalove [Czech]
• NSC 2147
• 117-82-8
• BRN 2056929
• Di-(2-methoxyethyl)ester kyseliny ftalove
• Bis(2-methoxyethyl)phthalate
• bis(methoxyethyl)phthalate
• Di(2methoxyethyl)ester kyseliny ftalove
• Phthalic acid, bis(2methoxyethyl) ester
• Di(2methoxyethyl)phthalate
• DIMETHYL GLYCOL PHTHALATE
• Di-(2-Methoxyethyl) Ester Kyseliny Ftalove (Czech)
• Di(2methoxyethyl) phthalate
• 1-butyl 2-methyl benzene-1,2-dicarboxylate
• PHTHALIC ACID, DI(2-METHOXYETHYL) ESTER
• Di(2Methoxyethyl) ester kyseliny ftalove
• BIS(2-METHOXYETHYL) PHTHALIC ACID
• Phthalic acid, bis(2-methoxyethyl) ester (8CI)
• 2Methoxyethyl phthalate
• 1,2Benzenedicarboxylic acid, bis(2methoxyethyl) ester
• 204-212-6

• MDL： MFCD00042842
• Inchi： 1S/C14H18O6/c1-17-7-9-19-13(15)11-5-3-4-6-12(11)14(16)20-10-8-18-2/h3-6H,7-10H2,1-2H3
• InChI Key： HSUIVCLOAAJSRE-UHFFFAOYSA-N
• SMILES： O(CCOC)C(C1C=CC=CC=1C(=O)OCCOC)=O
• BRN： 2056929

Computed Properties

• Exact Mass: 282.11000
• Monoisotopic Mass: 282.110338
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 71.1

Experimental Properties

• Color/Form: Light yellow oily liquid
• Density: 1.173 g/mL at 20 °C(lit.)
• Melting Point: -42.4°C
• Boiling Point: 230 °C/10 mmHg(lit.)
• Flash Point: Fahrenheit: 249.8 ° f < br / > Celsius: 121 ° C < br / >
• Refractive Index: n20/D 1.503
• Water Partition Coefficient: Soluble in water 8500 mg/L at 25°C.
• PSA: 71.06000
• LogP: 1.29300
• Solubility: It cannot be miscible with alcohol, acetone, petroleum ether, oil and other organic solvents, and is slightly soluble in glycerol and ethylene glycol.

Bis(2-methoxyethyl) phthalate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H360
• Warning Statement： P201,P308+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 61-62
• Safety Instruction： S53-S45
• RTECS：TI1400000
• Hazardous Material Identification：
• Risk Phrases：R61; R62
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.
• Safety Term：S53;S45
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Bis(2-methoxyethyl) phthalate

Bis(2-methoxyethyl) Phthalate: A Comprehensive Overview

Bis(2-methoxyethyl) phthalate, also known by its CAS number CAS No. 117-82-8, is a widely recognized chemical compound belonging to the phthalate ester family. This compound is extensively utilized in various industrial applications due to its unique properties and versatility. In this article, we will delve into the characteristics, applications, and recent advancements related to Bis(2-methoxyethyl) phthalate, providing a comprehensive understanding of its role in modern chemistry.

The chemical structure of Bis(2-methoxyethyl) phthalate consists of a phthalic acid backbone esterified with two 2-methoxyethyl groups. This structure contributes to its excellent solubility in organic solvents and its ability to act as a plasticizer in various polymers. Recent studies have highlighted its effectiveness in enhancing the flexibility and durability of polyvinyl chloride (PVC) materials, making it a preferred choice in the manufacturing industry.

One of the most significant applications of Bis(2-methoxyethyl) phthalate is in the production of flexible PVC products. Its ability to impart flexibility without compromising the material's strength has made it indispensable in the production of items such as cables, hoses, and artificial leather. Moreover, research has shown that this compound exhibits excellent compatibility with a wide range of polymers, further expanding its utility in diverse industrial settings.

In addition to its role as a plasticizer, Bis(2-methoxyethyl) phthalate is also employed as a solvent in various chemical processes. Its high boiling point and low viscosity make it an ideal choice for dissolving resins and other high molecular weight compounds. Recent advancements have explored its potential as a solvent in the formulation of eco-friendly adhesives and coatings, aligning with the growing demand for sustainable chemical solutions.

The environmental impact of Bis(2-methoxyethyl) phthalate has been a topic of interest in recent years. Studies have demonstrated that this compound exhibits moderate biodegradability under specific conditions, which is a positive attribute considering the increasing emphasis on environmentally responsible chemical use. However, further research is required to fully understand its long-term effects on ecosystems and human health.

From a manufacturing perspective, the synthesis of Bis(2-methoxyethyl) phthalate involves a straightforward esterification reaction between phthalic anhydride and 2-methoxyethanol. This process is well-established and ensures consistent product quality. Innovations in catalytic systems have recently improved the efficiency of this reaction, reducing production costs and minimizing waste generation.

In conclusion, Bis(2-methoxyethyl) phthalate remains a pivotal compound in the chemical industry, offering versatile applications across multiple sectors. Its continued relevance is supported by ongoing research aimed at optimizing its performance and minimizing environmental impacts. As industries strive for sustainable solutions, compounds like CAS No. 117-82-8 will play a crucial role in shaping the future of materials science.